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Compound of Interest

Compound Name: (R)-CSN5i-3

Cat. No.: B15603432

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation, storage, and handling

of a stock solution of (R)-CSN5i-3, a potent and selective inhibitor of the COP9 Signalosome

subunit 5 (CSN5), using Dimethyl Sulfoxide (DMSO) as the solvent. Adherence to this protocol

is crucial for ensuring the compound's stability, activity, and reproducibility in downstream

experimental applications.

Introduction
(R)-CSN5i-3 is the (R)-enantiomer of CSN5i-3, a selective and orally available inhibitor of

CSN5.[1] CSN5 is the catalytic subunit of the COP9 Signalosome complex, which functions as

a deneddylase for Cullin-RING E3 ubiquitin ligases (CRLs).[2] By inhibiting CSN5, (R)-CSN5i-3
prevents the removal of the ubiquitin-like protein NEDD8 from cullins. This leads to the

accumulation of hyper-neddylated, yet inactive, CRLs and subsequent degradation of their

substrate receptor modules, ultimately impacting protein turnover and cellular processes such

as cell cycle progression. Given its role in modulating critical cellular pathways, precise and

accurate preparation of (R)-CSN5i-3 solutions is paramount for research in oncology and other

areas. This guide outlines the standardized procedure for preparing a stock solution in DMSO.
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Compound Data and Properties
Proper preparation begins with accurate information about the compound. The following table

summarizes the key properties of (R)-CSN5i-3. It is always recommended to consult the batch-

specific Certificate of Analysis (CoA) for the most accurate molecular weight.

Property Value Reference

Chemical Name (R)-CSN5i-3 [1]

CAS Number 2863607-74-1 [3]

Molecular Formula C₂₈H₂₉F₂N₅O₂ [3][4]

Molecular Weight 505.56 g/mol [1][4]

Purity ≥98% [4]

Solubility in DMSO Soluble to at least 100 mM

Appearance Solid powder [2]

Experimental Protocol: Stock Solution Preparation
This protocol details the steps to prepare a 10 mM stock solution of (R)-CSN5i-3 in DMSO.

3.1. Materials and Equipment

(R)-CSN5i-3 solid powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (optional, for aiding dissolution)
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Personal Protective Equipment (PPE): lab coat, safety glasses, gloves

3.2. Workflow Diagram
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Stock Solution Preparation Workflow

1. Weigh (R)-CSN5i-3 Powder

2. Add Anhydrous DMSO

Calculate Volume

3. Vortex / Sonicate to Dissolve

4. Aliquot into Tubes

5. Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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